N-(4-methylphenyl)-4-{2-oxo-1,7-diazaspiro[3.5]nonane-7-carbonyl}benzene-1-sulfonamide

• IUPAC Name: N-(4-methylphenyl)-4-(2-oxo-1,7-diazaspiro[3.5]nonane-7-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C21H23N3O4S/c1-15-2-6-17(7-3-15)23-29(27,28)18-8-4-16(5-9-18)20(26)24-12-10-21(11-13-24)14-19(25)22-21/h2-9,23H,10-14H2,1H3,(H,22,25)
• InChI Key: IVZYVGGCFPSJIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)C(=O)N3CCC4(CC3)CC(=O)N4
• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol

Description

The compound contains several functional groups including a sulfonamide, a carbonyl group, and a pyrrolidine ring. The pyrrolidine ring is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly from different cyclic or acyclic precursors. The carbonyl and sulfonamide groups could be introduced through functionalization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and the stereochemistry of the pyrrolidine ring. The spatial orientation of substituents can lead to different biological profiles of drug candidates, due to the different binding mode to enantioselective proteins.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and the size and shape of the molecule. For example, the presence of a polar sulfonamide group could increase the compound’s solubility in water.

Future Directions

The future directions for this compound could involve further exploration of its biological activity and potential uses as a drug. This could involve testing the compound in biological assays and optimizing its properties through medicinal chemistry approaches.